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Introduction

Ac-AAVALLPAVLLALLAP-DEVD-CHO is a potent, cell-permeable, and reversible inhibitor of

caspase-3 and caspase-7. This peptide is composed of two key functional domains: the

caspase-3 recognition and inhibition sequence, Ac-DEVD-CHO, and a cell-penetrating peptide

(CPP) sequence, AAVALLPAVLLALLAP. The DEVD sequence is derived from the cleavage site

of PARP, a key substrate of caspase-3, making Ac-DEVD-CHO a highly specific competitive

inhibitor.[1][2] The addition of the CPP allows for efficient delivery of the inhibitor into living

cells, making it a valuable tool for studying the role of caspase-3 and -7 in apoptosis in cell

culture models.[3]

Mechanism of Action

Apoptosis, or programmed cell death, is a tightly regulated process that can be initiated

through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic

(mitochondrial) pathways. Both pathways converge on the activation of executioner caspases,

primarily caspase-3 and caspase-7.[4] Activated caspase-3 then cleaves a multitude of cellular
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substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

[5]

Ac-AAVALLPAVLLALLAP-DEVD-CHO exerts its anti-apoptotic effect by targeting and

inhibiting the activity of caspase-3 and caspase-7. The aldehyde group (-CHO) on the DEVD

peptide forms a reversible covalent bond with the active site cysteine of the caspase, thereby

blocking its proteolytic activity.[2] By inhibiting caspase-3, the downstream events of the

apoptotic cascade are prevented, leading to cell survival.

Data Presentation

The inhibitory activity of the core peptide, Ac-DEVD-CHO, against various caspases has been

well-characterized. The following table summarizes the reported inhibition constants (Ki) and

effective concentrations in various experimental systems. It is important to note that the optimal

concentration of the cell-permeable Ac-AAVALLPAVLLALLAP-DEVD-CHO may vary

depending on the cell type, the apoptotic stimulus, and the experimental conditions, and should

be determined empirically.

Inhibitor Target Caspase
Inhibition

Constant (Ki)

Effective

Concentration

(in cell culture)

Reference

Ac-DEVD-CHO Caspase-3 0.23 nM 10-100 µM [2][6]

Ac-DEVD-CHO Caspase-7 1.6 nM Not specified [2]

Ac-DEVD-CHO Caspase-8 0.92 nM Not specified [6]

Ac-DEVD-CHO Caspase-1 18 nM Not specified [6]

Ac-DEVD-CHO Caspase-2 1.7 µM Not specified [6]

Ac-DEVD-CHO Caspase-6 31 nM Not specified [6]

Ac-DEVD-CHO Caspase-9 60 nM Not specified [6]

Ac-DEVD-CHO Caspase-10 12 nM Not specified [6]
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Protocol 1: Inhibition of Apoptosis in Cell Culture

This protocol provides a general guideline for using Ac-AAVALLPAVLLALLAP-DEVD-CHO to

inhibit apoptosis in a cell culture model.

Materials:

Ac-AAVALLPAVLLALLAP-DEVD-CHO

DMSO (for reconstitution)

Cell culture medium appropriate for the cell line

Cell line of interest

Apoptosis-inducing agent (e.g., staurosporine, etoposide, TNF-α)

Phosphate-buffered saline (PBS)

Apoptosis detection kit (e.g., Annexin V/PI staining, caspase activity assay)

Procedure:

Reconstitution: Reconstitute the lyophilized Ac-AAVALLPAVLLALLAP-DEVD-CHO in sterile

DMSO to create a stock solution (e.g., 10 mM). Store the stock solution at -20°C. Avoid

repeated freeze-thaw cycles.

Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and reach

the desired confluency (typically 60-80%).

Inhibitor Pre-treatment: Dilute the Ac-AAVALLPAVLLALLAP-DEVD-CHO stock solution in

pre-warmed cell culture medium to the desired final concentration. It is recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

cell line and apoptotic stimulus (a starting range of 10-50 µM is suggested). Remove the old

medium from the cells and add the medium containing the inhibitor.

Incubation: Incubate the cells with the inhibitor for a period of 1-2 hours at 37°C in a CO2

incubator. This allows for cellular uptake of the inhibitor.
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Induction of Apoptosis: Following the pre-treatment, add the apoptosis-inducing agent to the

culture medium at a pre-determined effective concentration.

Incubation: Incubate the cells for the desired period to allow for the induction of apoptosis

(this will vary depending on the stimulus and cell type).

Assessment of Apoptosis: Harvest the cells and assess the level of apoptosis using a

suitable method. Compare the results from cells treated with the inducer alone to those pre-

treated with Ac-AAVALLPAVLLALLAP-DEVD-CHO.

Protocol 2: In Vitro Caspase-3 Activity Assay

This protocol describes how to measure the inhibitory effect of Ac-AAVALLPAVLLALLAP-
DEVD-CHO on caspase-3 activity in cell lysates.

Materials:

Cells treated to induce apoptosis (as described in Protocol 1)

Cell lysis buffer (e.g., 10 mM Tris-HCl pH 7.5, 130 mM NaCl, 1% Triton X-100, 10 mM NaF,

10 mM NaPi, 10 mM NaPPi)

Protease Assay Buffer (e.g., 20 mM HEPES pH 7.5, 10% glycerol, 2 mM DTT)[7]

Ac-DEVD-pNA (p-nitroaniline) or Ac-DEVD-AMC (7-amino-4-methylcoumarin) as a

fluorogenic substrate

Ac-AAVALLPAVLLALLAP-DEVD-CHO

96-well microplate

Microplate reader (for absorbance at 405 nm for pNA or fluorescence with excitation at 380

nm and emission at 430-460 nm for AMC)[7]

Procedure:

Cell Lysate Preparation: After inducing apoptosis, wash the cells with ice-cold PBS and lyse

them using an appropriate cell lysis buffer. Centrifuge the lysate to pellet cellular debris and
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collect the supernatant.

Protein Quantification: Determine the protein concentration of the cell lysates.

Assay Setup: In a 96-well plate, add a standardized amount of cell lysate to each well.

Inhibitor Addition: Add varying concentrations of Ac-AAVALLPAVLLALLAP-DEVD-CHO to

the designated wells. Include a control group with no inhibitor.

Substrate Addition: Add the caspase-3 substrate (Ac-DEVD-pNA or Ac-DEVD-AMC) to all

wells at a final concentration of 20 µM.[7]

Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[8]

Measurement: Measure the absorbance or fluorescence using a microplate reader. The

signal is proportional to the caspase-3 activity.

Data Analysis: Calculate the percentage of inhibition of caspase-3 activity for each

concentration of the inhibitor compared to the control.
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Caption: Inhibition of the central executioner caspase-3 by Ac-AAVALLPAVLLALLAP-DEVD-
CHO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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